Cas no 105837-49-8 (Benzenesulfonamide, 2-chloro-5-nitro-N-phenyl-)
105837-49-8 structure
Product Name:Benzenesulfonamide, 2-chloro-5-nitro-N-phenyl-
CAS No:105837-49-8
MF:C12H9ClN2O4S
MW:312.728860616684
CID:1164653
PubChem ID:5115755
Update Time:2025-04-20
Benzenesulfonamide, 2-chloro-5-nitro-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 2-chloro-5-nitro-N-phenyl-
- 2-chloro-5-nitro-N-phenylbenzenesulfonamide
- SCHEMBL10422318
- 2-chloro-5-nitro-n-phenyl-benzenesulfonamide
- 105837-49-8
- STK982212
- CCG-326894
- DTXSID10408492
- AKOS002347477
-
- Inchi: 1S/C12H9ClN2O4S/c13-11-7-6-10(15(16)17)8-12(11)20(18,19)14-9-4-2-1-3-5-9/h1-8,14H
- InChI Key: OZPFHNBNDPHUOO-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=C1S(NC1C=CC=CC=1)(=O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 311.99727
- Monoisotopic Mass: 311.9971556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 100Ų
Experimental Properties
- PSA: 89.31
Benzenesulfonamide, 2-chloro-5-nitro-N-phenyl- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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